molecular formula C19H19N3O4S B2979218 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-(methylthio)phenyl)acetamide CAS No. 1331224-57-7

2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-(methylthio)phenyl)acetamide

Cat. No.: B2979218
CAS No.: 1331224-57-7
M. Wt: 385.44
InChI Key: BEDBSRFBAFTRPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, an imidazolidin-2-one group, and a methylthiophenyl group. These groups could potentially contribute to the compound’s reactivity and properties .


Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. For example, the imidazolidin-2-one group might be involved in nucleophilic reactions .


Physical and Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. Some properties might also be predicted based on the structure of the compound .

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has shown that compounds structurally related to 2-(3-(benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)-N-(3-(methylthio)phenyl)acetamide exhibit significant antimicrobial and antitumor properties. For instance, benzoimidazole derivatives have been synthesized and investigated for their antimicrobial and genotoxic activities, demonstrating potential as antimicrobial agents (Benvenuti et al., 1997). Similarly, derivatives containing the benzothiazole moiety have been evaluated for their antitumor activity, indicating considerable anticancer potential against various cancer cell lines (Yurttaş et al., 2015).

Anti-inflammatory Applications

Derivatives of this compound have been explored for their anti-inflammatory capabilities. A study demonstrated the synthesis and evaluation of novel compounds for anti-inflammatory activity using both in vitro and in vivo models. These compounds showed promising anti-inflammatory effects, highlighting their potential for further development as anti-inflammatory agents (Nikalje et al., 2015).

Molecular Docking Studies

Molecular docking studies are a crucial aspect of understanding the interaction between these compounds and biological targets. The aforementioned anti-inflammatory study also included molecular docking to ascertain the binding affinity towards human serum albumin (HSA), providing insights into the mechanism of action and potential efficacy of these compounds (Nikalje et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and interactions with other compounds .

Properties

IUPAC Name

2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O4S/c1-27-15-4-2-3-13(9-15)20-18(23)11-21-7-8-22(19(21)24)14-5-6-16-17(10-14)26-12-25-16/h2-6,9-10H,7-8,11-12H2,1H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEDBSRFBAFTRPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC(=C1)NC(=O)CN2CCN(C2=O)C3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.